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Compound of Interest

Compound Name: JKE-1674

Cat. No.: B3025899

Essential Safety and Handling Guide for JKE-
1674

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling JKE-1674. The following procedures
are designed to ensure a safe laboratory environment and proper management of this
compound.

JKE-1674 is an orally active inhibitor of glutathione peroxidase 4 (GPX4) and an active
metabolite of the GPX4 inhibitor ML-210. While a specific Safety Data Sheet (SDS) for JKE-
1674 indicates no classification under the Globally Harmonized System (GHS), a conservative
approach to handling is recommended based on the safety profile of its precursor, ML-210[1]
[2]. The SDS for ML-210 classifies it as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1].

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical to minimize exposure
and ensure user safety. The following table summarizes the recommended PPE for handling
JKE-1674, based on the more detailed safety information available for its precursor, ML-210[1].
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Safety goggles with side-
shields.

To prevent eye contact with the
compound, which could cause

irritation.

Hand Protection

Protective gloves (e.g., nitrile).

To avoid skin contact. Gloves
should be inspected before

use.

Body Protection

Impervious clothing, such as a

lab coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A suitable respirator should be
used when handling the
powder form or if aerosols may

be generated.

To prevent inhalation,
especially in areas without

adequate exhaust ventilation.

Operational and Disposal Plans

Handling and Storage:

« Handling: Avoid inhalation, and contact with eyes and skin. Do not eat, drink, or smoke when

using this product. Wash skin thoroughly after handling. Use only in areas with appropriate

exhaust ventilation[1].

o Storage: JKE-1674 is a crystalline solid. For long-term stability, it should be stored at -20°C
for up to four years[3]. Stock solutions should be stored at -80°C for up to one year to avoid

degradation[4][5]. It is noted that the compound can decompose if stored for prolonged

periods at room temperature as a solution in DMSO.

First Aid Measures:

« If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth[1].

o Eye Contact: Remove contact lenses if present and easy to do. Rinse opened eye for

several minutes under running water[2].
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» Skin Contact: While the product is generally not considered a skin irritant, it is good practice
to wash the affected area with soap and water[2][6].

 Inhalation: Move the person to fresh air. Consult a doctor in case of complaints[2].
Disposal:

» Dispose of contents and container to an approved waste disposal plant[1]. Avoid release to
the environment and collect any spillage[1].

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for safely handling JKE-1674 in a
laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

i

Ensure proper ventilation (fume hood)

'

Don Personal Protective Equipment (PPE)

Handling

Weigh solid JKE-1674

i

Prepare stock solution (e.g., in DMSO)

Cleanup and Disposal

Decontaminate work surfaces

'

Dispose of waste in approved container

'

Remove and dispose of PPE

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of JKE-1674.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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